Cas no 2310154-27-7 (6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-9H-purine)

• Product Name: 6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-9H-purine
• CAS No: 2310154-27-7
• MF: C₁₆H₁₉N₇O
• MW: 325.368361711502
• CID: 5329782
• Update Time: 2025-10-31

6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-(4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)-9H-purine
• 6-[4-[(6-methylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-7H-purine
• 6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-9H-purine

• Inchi： 1S/C16H19N7O/c1-11-6-13(18-8-17-11)24-7-12-2-4-23(5-3-12)16-14-15(20-9-19-14)21-10-22-16/h6,8-10,12H,2-5,7H2,1H3,(H,19,20,21,22)
• InChI Key： WRBWRUXJGZOPEQ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N=CN=1)CC1CCN(C2C3=C(N=CN3)N=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 404
• XLogP3: 2
• Topological Polar Surface Area: 92.7

Additional information on 6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-9H-purine

Introduction to 6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-9H-purine (CAS No. 2310154-27-7)

6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-9H-purine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2310154-27-7, represents a novel molecular entity with a unique structural framework designed to interact with biological targets in a highly specific manner. The presence of multiple functional groups, including a purine core, a piperidine moiety, and an N-methylpyrimidine substituent, makes this molecule a promising candidate for further exploration in drug discovery and therapeutic development.

The structural design of 6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-9H-purine is meticulously crafted to exploit its potential pharmacological properties. The purine core is a well-known scaffold in medicinal chemistry, frequently found in nucleoside analogs and kinase inhibitors. Its ability to mimic natural nucleobases allows for interactions with enzymes and receptors involved in critical biological pathways. The piperidine ring enhances the compound's solubility and metabolic stability, while the N-methylpyrimidine substituent introduces additional hydrogen bonding capabilities, improving binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with unprecedented accuracy. Studies indicate that the purine-piperidine hybrid structure of this compound may exhibit inhibitory activity against various kinases and other enzymes implicated in cancer progression, inflammation, and infectious diseases. The N-methylpyrimidine moiety, in particular, has been shown to modulate the electronic properties of the molecule, influencing its interactions with protein targets.

The synthesis of 6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-9H-purine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution, condensation reactions, and protection-deprotection strategies are employed to construct the intricate framework of the molecule. The use of advanced synthetic methodologies has allowed chemists to optimize the process, making it more scalable for preclinical and clinical studies.

In the realm of drug discovery, the exploration of novel scaffolds like 6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-9H-purine is crucial for overcoming resistance mechanisms associated with existing therapies. Preclinical studies have demonstrated that this compound exhibits promising activity against several disease models, including those involving chronic inflammatory conditions and oncological disorders. The ability of the molecule to selectively target pathological pathways without significant off-target effects makes it an attractive candidate for further development.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of potential lead compounds like 6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-9H-purine. By analyzing vast datasets of chemical structures and biological activities, computational models can predict the likelihood of a compound's success in therapeutic applications. These predictions guide experimental efforts, reducing the time and resources required for hit identification and optimization.

As research progresses, the therapeutic potential of 6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-9H-purine continues to emerge in various preclinical models. Its unique structural features suggest applications beyond oncology, including neurodegenerative diseases and metabolic disorders. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials, ultimately bringing new treatments to patients in need.

The development of novel therapeutics relies heavily on a deep understanding of molecular interactions at the atomic level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding mechanisms of 6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-9H-purine with its target proteins. These structural insights have guided medicinal chemists in optimizing potency, selectivity, and pharmacokinetic properties.

The future prospects for CAS No. 2310154-27-7 are bright, with ongoing research aimed at improving its pharmacological profile through structure-based drug design principles. By leveraging cutting-edge technologies such as CRISPR-Cas9 gene editing and high-throughput screening assays, researchers can identify new therapeutic applications for this compound. The collaborative nature of modern drug discovery ensures that advancements will be shared across disciplines, fostering innovation and accelerating progress.